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Compound of Interest

Compound Name: Co 101244

Cat. No.: B12815975

For Researchers, Scientists, and Drug Development Professionals

Introduction

Co 101244, also known as PD 174494 and Ro 63-1908, is a potent and selective antagonist of
the N-methyl-D-aspartate (NMDA) receptor, with a high affinity for subtypes containing the
GIuN2B subunit.[1][2] NMDA receptors are ionotropic glutamate receptors that play a crucial
role in synaptic plasticity, learning, and memory.[3] Overactivation of these receptors can lead
to excitotoxicity and neuronal cell death, implicating them in a variety of neurological disorders.
[3][4] Co 101244's selectivity for the GIUN2B subunit makes it a valuable research tool for
investigating the specific roles of this subunit in both physiological and pathological processes.
[1][2] These application notes provide detailed protocols for in vitro assays to characterize the
activity of Co 101244.

Data Presentation

The following table summarizes the quantitative data for Co 101244, highlighting its selectivity
for GIuN2B-containing NMDA receptors.
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Receptor Subunit

Parameter o Value Reference
Combination

IC50 GIuN1A/GIuN2B 0.043 pM [1][2]

IC50 GIUN1A/GIUN2A > 100 UM [1][2]

IC50 GIuN1A/GIluN2C > 100 uM [1][2]

Signaling Pathway

The following diagram illustrates the canonical NMDA receptor signaling pathway and the
inhibitory action of Co 101244.
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Calcium Imaging Workflow

1. Cell Culture
(e.g., HEK293 expressing
GIuN1/GIuN2B)

2. Dye Loading
(e.g., Fura-2 AM)
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Radioligand Binding Assay Workflow

1. Membrane Preparation

2. Incubation

(from cells or tissue
expressing GIuN2B)

P (Membranes, Radioligand,

Co 101244)

3. Separation

» | 4. Radioactivity Counting
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" (Ki determination)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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